Cas no 1172254-34-0 (5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-N-[(oxolan-2-yl)methyl]furan-2-carboxamide)

• Product Name: 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-N-[(oxolan-2-yl)methyl]furan-2-carboxamide
• CAS No: 1172254-34-0
• MF: C₁₈H₂₀N₂O₇S
• MW: 408.425603866577
• CID: 5793022
• Update Time: 2025-09-25

5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-N-[(oxolan-2-yl)methyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, 5-[[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl]-N-[(tetrahydro-2-furanyl)methyl]-
• 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-N-[(oxolan-2-yl)methyl]furan-2-carboxamide

• Inchi： 1S/C18H20N2O7S/c21-18(19-10-13-2-1-7-24-13)15-5-6-17(27-15)28(22,23)20-9-12-3-4-14-16(8-12)26-11-25-14/h3-6,8,13,20H,1-2,7,9-11H2,(H,19,21)
• InChI Key： URODGZJEXSFTBY-UHFFFAOYSA-N
• SMILES： O1C(S(NCC2=CC=C3OCOC3=C2)(=O)=O)=CC=C1C(NCC1CCCO1)=O

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• pka: 9?+-.0.50(Predicted)

Additional information on 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-N-[(oxolan-2-yl)methyl]furan-2-carboxamide

Comprehensive Analysis of 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-N-[(oxolan-2-yl)methyl]furan-2-carboxamide (CAS No. 1172254-34-0)

The compound 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-N-[(oxolan-2-yl)methyl]furan-2-carboxamide, identified by its CAS No. 1172254-34-0, is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, combining a furan-2-carboxamide core with a benzodioxolylmethylsulfamoyl moiety and a tetrahydrofuranmethyl side chain. This combination of functional groups suggests potential applications in drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the benzodioxole and furan motifs in this molecule, as these scaffolds are frequently associated with bioactive properties. The presence of the sulfamoyl group further enhances its potential as a modulator of biological activity, making it a candidate for studies in inflammation, metabolic disorders, or even neurological conditions. These attributes align with current trends in precision medicine and targeted therapy, where molecules with specific binding affinities are highly sought after.

From a synthetic chemistry perspective, the preparation of 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-N-[(oxolan-2-yl)methyl]furan-2-carboxamide involves multi-step organic transformations, including sulfonylation and amide coupling reactions. The benzodioxolylmethyl segment is typically introduced via nucleophilic substitution, while the oxolan-2-ylmethyl group is incorporated through reductive amination or other coupling strategies. Such synthetic routes are often optimized for yield and purity, critical factors in pharmaceutical development. The compound's CAS No. 1172254-34-0 serves as a unique identifier in chemical databases, facilitating its tracking in regulatory and research contexts.

The pharmacological potential of this compound is underscored by its structural resemblance to known enzyme inhibitors and receptor ligands. For instance, the furan-2-carboxamide moiety is a common feature in drugs targeting G protein-coupled receptors (GPCRs), while the benzodioxole ring is prevalent in compounds with antioxidant or neuroprotective effects. These characteristics make it a subject of interest in high-throughput screening campaigns, where its interactions with biological targets can be systematically evaluated. Additionally, its sulfamoyl group may confer solubility advantages, a key consideration in drug formulation.

In the context of green chemistry and sustainable drug development, the synthesis and application of 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-N-[(oxolan-2-yl)methyl]furan-2-carboxamide are being explored with an emphasis on minimizing environmental impact. Researchers are investigating catalytic methods and biodegradable solvents to streamline its production. This aligns with broader industry shifts toward eco-friendly pharmaceuticals, a topic frequently searched by stakeholders in the chemical and life sciences sectors.

Furthermore, the compound's potential role in personalized medicine is a hot topic in academic and industrial circles. Its modular structure allows for derivatization, enabling the creation of analogs with tailored properties. This flexibility is particularly valuable in addressing drug resistance or optimizing pharmacokinetic profiles. As such, CAS No. 1172254-34-0 is increasingly referenced in patents and preclinical studies, highlighting its relevance in contemporary drug discovery pipelines.

To summarize, 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-N-[(oxolan-2-yl)methyl]furan-2-carboxamide represents a promising candidate for further investigation in multiple therapeutic areas. Its unique combination of heterocyclic and sulfonamide functionalities positions it at the intersection of chemistry and biology, offering opportunities for innovation in small-molecule drug design. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, reinforcing the importance of CAS No. 1172254-34-0 in scientific literature and industrial applications.